Cas no 145119-18-2 (tert-Butyl 3-(2-((tert-butoxycarbonyl)amino)ethoxy)propanoate)

• Product Name: tert-Butyl 3-(2-((tert-butoxycarbonyl)amino)ethoxy)propanoate
• CAS No: 145119-18-2
• MF: C₁₄H₂₇NO₅
• MW: 289.367884874344
• CID: 4605701
• PubChem ID: 89422239
• Update Time: 2025-06-09

tert-Butyl 3-(2-((tert-butoxycarbonyl)amino)ethoxy)propanoate Chemical and Physical Properties

Names and Identifiers

• t-Butyl 3-(2-N-BOC-aminoethoxy)propanoate
• tert-Butyl 3-(2-((tert-butoxycarbonyl)amino)ethoxy)propanoate
• N-Boc-PEG-t-butyl ester
• 3-(2-tert-Butoxycarbonylamino-ethoxy)-propionic acid tert-butyl ester
• tert-butyl 3-[2-[(2-methylpropan-2-yl)oxycarbonylamino]ethoxy]propanoate
• tert-Butyl3-(2-((tert-butoxycarbonyl)amino)ethoxy)propanoate
• 145119-18-2
• SCHEMBL14742521
• AKOS027370194
• 1,1-Dimethylethyl 3-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethoxy]propanoate
• tert-butyl 3-(2-{[(tert-butoxy)carbonyl]amino}ethoxy)propanoate
• DTXSID201140544
• Propanoic acid, 3-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethoxy]-,1,1-dimethylethyl ester
• HY-132088
• CS-0148489
• ZGRQFPUTXUDCAO-UHFFFAOYSA-N
• tert-Butyl 3-(2-N-Boc-aminoethoxy)propanoate
• BS-30944
• DB-110155

• Inchi： 1S/C14H27NO5/c1-13(2,3)19-11(16)7-9-18-10-8-15-12(17)20-14(4,5)6/h7-10H2,1-6H3,(H,15,17)
• InChI Key： ZGRQFPUTXUDCAO-UHFFFAOYSA-N
• SMILES： O(C(CCOCCNC(=O)OC(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 289.18892296g/mol
• Monoisotopic Mass: 289.18892296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 73.9

Additional information on tert-Butyl 3-(2-((tert-butoxycarbonyl)amino)ethoxy)propanoate

Introduction to Tert-Butyl 3-(2-((Tert-Butoxycarbonyl)amino)ethoxy)propanoate (CAS No. 145119-18-2)

Tert-Butyl 3-(2-((tert-butoxycarbonyl)amino)ethoxy)propanoate, identified by its CAS number 145119-18-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to a class of molecules that are particularly useful in the development of novel therapeutic agents, owing to its unique structural and functional properties.

The molecular structure of Tert-Butyl 3-(2-((tert-butoxycarbonyl)amino)ethoxy)propanoate features a propanoate backbone modified with an ethoxy group and an amino function protected by a tert-butoxycarbonyl (Boc) group. This configuration makes it an excellent intermediate in the synthesis of more complex molecules, particularly in the realm of peptide coupling and protein modification.

In recent years, there has been a surge in research focused on the development of new methodologies for peptide synthesis and modification. The Boc-protected amino group in Tert-Butyl 3-(2-((tert-butoxycarbonyl)amino)ethoxy)propanoate plays a crucial role in this context, as it provides stability during synthetic procedures while allowing for selective deprotection under mild acidic conditions. This characteristic is particularly valuable in multi-step synthetic routes where maintaining the integrity of functional groups is paramount.

The utility of this compound extends beyond peptide chemistry. It has been explored as a precursor in the synthesis of various pharmacologically active molecules. For instance, researchers have utilized Tert-Butyl 3-(2-((tert-butoxycarbonyl)amino)ethoxy)propanoate to develop novel inhibitors targeting specific enzymatic pathways implicated in diseases such as cancer and inflammation. The versatility of this compound lies in its ability to undergo various chemical transformations, making it a valuable tool in medicinal chemistry.

Recent advancements in computational chemistry have further enhanced the understanding and application of Tert-Butyl 3-(2-((tert-butoxycarbonyl)amino)ethoxy)propanoate. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a rational basis for designing more effective derivatives. These computational approaches have enabled researchers to predict the binding affinity and pharmacokinetic properties of potential drug candidates derived from this compound, thereby accelerating the drug discovery process.

The synthesis of Tert-Butyl 3-(2-((tert-butoxycarbonyl)amino)ethoxy)propanoate involves multi-step organic reactions, typically starting from commercially available precursors. The process requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are employed to achieve the desired product with minimal side reactions.

In industrial settings, the production of Tert-Butyl 3-(2-((tert-butoxycarbonyl)amino)ethoxy)propanoate is often scaled up to meet the demands of pharmaceutical companies. Process chemists focus on developing robust and cost-effective synthetic routes that comply with regulatory standards. Continuous flow chemistry has emerged as a promising approach for large-scale production, offering benefits such as improved efficiency and reduced waste generation.

The applications of Tert-Butyl 3-(2-((tert-butoxycarbonyl)amino)ethoxy)propanoate are not limited to pharmaceuticals; they also extend to agrochemicals and material science. For instance, derivatives of this compound have been investigated for their potential use as intermediates in the synthesis of pesticides and specialty chemicals. The Boc protecting group provides stability under various reaction conditions, making it suitable for diverse chemical transformations.

Ongoing research continues to uncover new applications and synthetic strategies involving Tert-Butyl 3-(2-((tert-butoxycarbonyl)amino)ethoxy)propanoate. Innovations in synthetic methodologies and an increasing demand for high-quality intermediates drive the continued exploration of this compound's potential. As our understanding of its properties and applications grows, so does its significance in advancing chemical research and industrial applications.